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Compound of Interest

Compound Name: Vanillyl alcohol

Cat. No. B149863

An In-depth Technical Guide to the Solubility of Vanillyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of vanillyl alcohol in
various solvents. The information is intended to support research, development, and
formulation activities involving this versatile compound.

Quantitative Solubility Data

The solubility of vanillyl alcohol has been experimentally determined in a range of pure
solvents at various temperatures. The following tables summarize the mole fraction solubility
(x) of vanillyl alcohol.

Table 1: Mole Fraction Solubility of Vanillyl Alcohol in Alcohols
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Temperature (K) Ethanol Isopropanol n-Butanol
293.15 0.2985 0.1893 0.1256
298.15 0.3342 0.2154 0.1447
303.15 0.3721 0.2436 0.1658
308.15 0.4125 0.2741 0.1889
313.15 0.4556 0.3072 0.2143
318.15 0.5017 0.3431 0.2421
323.15 0.5511 0.3820 0.2725
328.15 0.6041 0.4241 0.3057
333.15 0.6611 0.4697 0.3419
338.15 0.7224 0.5191 0.3814
343.15 0.7885 0.5726 0.4244

Table 2: Mole Fraction Solubility of Vanillyl Alcohol in Esters and Ketones
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Temperature Methyl
) Ethyl Acetate Butyl Acetate Acetone Isobutyl
Ketone
293.15 0.1582 0.0891 0.2614 0.1438
298.15 0.1798 0.1026 0.2945 0.1642
303.15 0.2035 0.1175 0.3301 0.1865
308.15 0.2295 0.1341 0.3685 0.2109
313.15 0.2579 0.1524 0.4098 0.2375
318.15 0.2889 0.1726 0.4543 0.2665
323.15 0.3228 0.1948 0.5023 0.2981
328.15 0.3598 0.2193 0.5541 0.3325
333.15 0.4002 0.2461 0.6099 0.3699
338.15 0.4443 0.2755 0.6701 0.4106
343.15 0.4924 0.3078 0.7351 0.4548

Table 3: Mole Fraction Solubility of Vanillyl Alcohol in Other Organic Solvents

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Temperature (K) Acetonitrile
293.15 0.1025
298.15 0.1183
303.15 0.1359
308.15 0.1554
313.15 0.1771
318.15 0.2011
323.15 0.2276
328.15 0.2568
333.15 0.2890
338.15 0.3245
343.15 0.3635

Table 4: Qualitative and Other Quantitative Solubility Data

Solvent Solubility Temperature (°C)
Water 2 mg/mL[1] 20

Water Soluble[2][3] Not Specified

Hot Water Soluble[1] Not Specified

95% Ethanol Soluble[2][4][5] Not Specified
Methanol Soluble[4] Not Specified
Diethyl Ether Soluble Not Specified
Benzene Soluble Not Specified

Oils Soluble[2][4][5] Not Specified
DMSO 45 mg/mL Not Specified
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Experimental Protocols

The quantitative solubility data presented in Tables 1, 2, and 3 were determined using a static
gravimetric method.[1]

Static Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the solute in the solvent at a constant
temperature and then determining the concentration of the solute in the solution by gravimetric
analysis.

Materials and Apparatus:

o Vanillyl alcohol (solute)

e Solvent of interest

e Thermostatic shaker or water bath
e Analytical balance

e |Isothermal jacketed glass vessel

o Magnetic stirrer

o Centrifuge

e Drying oven

Procedure:

o Sample Preparation: An excess amount of vanillyl alcohol is added to a known mass of the
solvent in an isothermal jacketed glass vessel.

o Equilibration: The vessel is sealed and placed in a thermostatic shaker or water bath
maintained at the desired temperature. The mixture is continuously agitated for a sufficient
time to ensure that equilibrium is reached (typically 24 hours).
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Phase Separation: After equilibration, the agitation is stopped, and the solution is left
undisturbed for at least 2 hours to allow the undissolved solid to settle.

Sampling: A sample of the supernatant (the clear saturated solution) is carefully withdrawn
using a pre-heated or pre-cooled syringe to avoid any change in temperature that might
affect the solubility.

Gravimetric Analysis: The withdrawn sample is transferred to a pre-weighed container. The
exact mass of the sample is determined using an analytical balance.

Solvent Evaporation: The solvent is removed from the sample by evaporation in a drying
oven at a suitable temperature until a constant weight of the dissolved vanillyl alcohol is
obtained.

Calculation: The mole fraction solubility (x) is calculated using the following equation:
X =(m1/Mi)/[(m1/ M)+ (mz2/M2)]

where:

o ma is the mass of the dissolved vanillyl alcohol

o M1 is the molar mass of vanillyl alcohol

o m:z is the mass of the solvent

o Mz is the molar mass of the solvent

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the static gravimetric method for determining
the solubility of vanillyl alcohol.
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Caption: Workflow for solubility determination using the static gravimetric method.

Synthesis of Vanillyl Alcohol from Vanillin

Vanillyl alcohol is commonly synthesized via the reduction of vanillin. The following diagram
outlines a typical laboratory-scale synthesis.
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Caption: A typical reaction pathway for the synthesis of vanillyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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